Cas no 1396856-11-3 (3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide
• CAS No: 1396856-11-3
• MF: C₂₁H₂₄N₆O₃
• MW: 408.453663825989
• CID: 6322059
• PubChem ID: 71794951
• Update Time: 2025-06-27

3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide
• AKOS024545692
• F6257-3038
• 1396856-11-3
• 3-(2,5-dimethoxyphenyl)-1-methyl-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)-1H-pyrazole-5-carboxamide
• VU0541879-1
• 5-(2,5-dimethoxyphenyl)-2-methyl-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)pyrazole-3-carboxamide
• 3-(2,5-dimethoxyphenyl)-1-methyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1H-pyrazole-5-carboxamide

• Inchi： 1S/C21H24N6O3/c1-26-17(11-16(25-26)15-10-14(29-2)6-7-18(15)30-3)21(28)24-19-12-20(23-13-22-19)27-8-4-5-9-27/h6-7,10-13H,4-5,8-9H2,1-3H3,(H,22,23,24,28)
• InChI Key： GJPILYHHWFYLAM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=C(C(NC2=CC(=NC=N2)N2CCCC2)=O)N(C)N=1)OC

Computed Properties

• Exact Mass: 408.19098865g/mol
• Monoisotopic Mass: 408.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.4Ų

Additional information on 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide

Introduction to 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide (CAS No. 1396856-11-3)

3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1396856-11-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate molecular framework of this compound, characterized by a pyrazole core linked to a pyrimidine ring and functionalized with dimethoxyphenyl and pyrrolidinyl groups, positions it as a candidate for exploring novel therapeutic pathways.

The structural composition of 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of the dimethoxyphenyl group suggests potential interactions with enzymes and receptors that are modulated by aromatic hydroxylated compounds. This moiety is frequently observed in bioactive molecules due to its ability to engage in hydrophobic interactions and hydrogen bonding, enhancing binding affinity to biological targets. Additionally, the pyrrolidinyl group contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

The pyrimidine and pyrazole cores are well-documented scaffolds in medicinal chemistry, known for their versatility in drug design. Pyrimidine derivatives are widely represented in approved drugs, particularly those targeting nucleic acid metabolism and signaling pathways. Pyrazole compounds, on the other hand, have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The combination of these two heterocyclic systems in 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide creates a multifaceted structure that may exhibit synergistic biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies using virtual screening and docking simulations have identified 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yl-1H-pyrazole-5-carboxamide as a potential lead compound for further development. These computational approaches have highlighted its interaction potential with various enzymes and receptors, including those involved in cancer pathways and inflammatory responses. This computational evidence has spurred experimental investigations to validate these predictions.

In vitro studies have begun to elucidate the biological profile of 3-(2,5-dimethoxyphenyl)-1-methyl-N-6-(pyrrolidin-1-yl)pyrimidin-4-yll-H-pyrazole -5-carboxamide. Initial assays have shown promising activity against certain cancer cell lines, suggesting its potential as an antitumor agent. The compound's ability to inhibit proliferation and induce apoptosis in cancer cells has been observed at concentrations that do not significantly affect normal cells. This selective toxicity is a desirable trait in oncology drug development.

The role of the dimethoxyphenyl group in mediating these effects has been particularly noteworthy. Preclinical data indicate that this moiety may enhance the compound's ability to penetrate cell membranes and interact with intracellular targets. Additionally, the pyrrolidinyl group appears to contribute to stabilizing the compound's bioactive conformation, facilitating its binding to biological targets. These structural features collectively contribute to the compound's observed pharmacological activity.

Further research is ongoing to explore the mechanisms of action of 3-(2,5-dimethoxyphenyl)-1-methyl-N -6-(pyrrolidin -1 - yl) pyrimidin -4 - yl - 1H - pyrazole - 5-carboxamide at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the precise binding interactions between this compound and its target proteins. Understanding these interactions will provide valuable insights into how this molecule exerts its biological effects and will guide future modifications for improved efficacy.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors for complex diseases such as cancer and inflammation. Compounds like 3-(2,5-dimethoxyphenyl)-1-methyl-N -6-(pyrrol idin - 1 - yl) pyrim idine - 4 - yl - 1H-pyrazole - 5-carboxamide represent a promising class of candidates that could address unmet medical needs. The combination of structural complexity with demonstrated biological activity makes this molecule an attractive candidate for further preclinical development.

As research progresses, additional derivatives of this compound may be synthesized to optimize its pharmacological profile. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be employed to refine the molecule's properties, including potency, selectivity, and pharmacokinetic characteristics. The ultimate goal is to develop a novel therapeutic agent based on the core structure of 3-(2 , 5-dimeth oxyphen yl)- 1-methyl-N -6 -( py rrol idini n - 1-y l ) py rim id ine - 4-y l - 1H-pyr az ole - 5-carboxamide.

The integration of interdisciplinary approaches—combining synthetic chemistry, computational modeling, biochemistry, and pharmacology—has been instrumental in advancing the understanding of this compound's potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The journey from discovery to drug development is long and complex but holds immense promise for addressing critical health challenges.

In conclusion,3-(2 , 5-dim eth oxy phen yl ) - 1-m eth yl-N -6 -( p yr rol idini n - 1-y l ) py rim id ine -4-y l-l H-pyr az ole - 5-carboxamide (CAS No .1396856 ll-l l ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Further investigation into its mechanisms of action , synthesis of derivatives ,and preclinical development efforts hold great potential for unlocking new therapeutic possibilities . As research continues ,this compound may emerge as a valuable asset in addressing critical medical needs .